Cas no 138274-14-3 (5-benzyloxy-2-chloro-pyrimidine)

• Product Name: 5-benzyloxy-2-chloro-pyrimidine
• CAS No: 138274-14-3
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD09744017
• CID: 64523
• PubChem ID: 44558542
• Update Time: 2025-10-29

5-benzyloxy-2-chloro-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-chloropyrimidine
• 2-Chloro-5-(phenylmethoxy)pyrimidine
• 2-Chloro-5-(phenylmethoxy)-pyrimidine
• 2-chloro-5-phenylmethoxypyrimidine
• 5-Benzyloxy-2-chloropyrimidine
• Pyrimidine, 2-chloro-5-(phenylmethoxy)-
• Pyrimidine,2-chloro-5-(phenylmethoxy)-
• KSC521C7P
• 5-benzyloxy-2-chloro-pyrimidine
• XOCCSJLRSSDCLM-UHFFFAOYSA-N
• BCP22873
• 2-chloranyl-5-phenylmethoxy-pyrimidine
• SB60811
• AMY19880
• BP-21005
• SY014605
• Z1509562477
• AKOS015839400
• 138274-14-3
• DS-0424
• FS-2822
• CS-W022252
• MFCD09744017
• J-516288
• A807367
• DTXSID00659431
• AC-23095
• SCHEMBL457443
• FT-0648379
• EN300-262536
• DB-027960

• MDL： MFCD09744017
• Inchi： 1S/C11H9ClN2O/c12-11-13-6-10(7-14-11)15-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： XOCCSJLRSSDCLM-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.04000
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 387°C at 760 mmHg
• Flash Point: 187.9℃
• PSA: 35.01000
• LogP: 2.70900

5-benzyloxy-2-chloro-pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-benzyloxy-2-chloro-pyrimidine

Comprehensive Overview of 5-Benzyloxy-2-chloro-pyrimidine (CAS No. 138274-14-3): Properties, Applications, and Industry Insights

5-Benzyloxy-2-chloro-pyrimidine (CAS No. 138274-14-3) is a specialized pyrimidine derivative widely recognized for its role in pharmaceutical and agrochemical research. This compound, characterized by its benzyloxy and chloro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure (C₁₁H₉ClN₂O) and high purity make it a preferred choice for researchers exploring drug discovery and crop protection solutions.

In recent years, the demand for 5-Benzyloxy-2-chloro-pyrimidine has surged due to its versatility in heterocyclic chemistry. A growing trend in AI-driven molecular design and green chemistry has further highlighted its importance. Researchers frequently search for "synthesis methods for 5-Benzyloxy-2-chloro-pyrimidine" or "CAS 138274-14-3 suppliers," reflecting its commercial and academic relevance. The compound’s stability under controlled conditions aligns with the industry’s shift toward sustainable chemical processes.

The pharmaceutical applications of 5-Benzyloxy-2-chloro-pyrimidine are particularly noteworthy. It acts as a precursor for kinase inhibitors and antiviral agents, addressing global health challenges such as emerging infectious diseases. Its chloropyrimidine core is instrumental in modulating biological activity, a topic frequently discussed in medicinal chemistry forums. Additionally, its role in agrochemical formulations supports advancements in precision farming, a hotspot in modern agriculture.

From a technical perspective, CAS 138274-14-3 exhibits a melting point range of 85–90°C and is typically stored at 2–8°C to maintain stability. Analytical techniques like HPLC and NMR are employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP). These attributes cater to the increasing demand for high-quality research chemicals in both academia and industry.

Market analyses reveal that 5-Benzyloxy-2-chloro-pyrimidine is a focal point in patent filings and R&D investments. Companies optimizing scalable synthesis routes for this compound gain a competitive edge, especially in regions like North America and Asia-Pacific, where life sciences sectors are expanding rapidly. Environmental regulations and REACH compliance also influence its supply chain dynamics.

In conclusion, 5-Benzyloxy-2-chloro-pyrimidine (CAS No. 138274-14-3) bridges innovation across multiple disciplines. Its applications in drug development, material science, and sustainable agriculture underscore its significance. As research continues to explore its potential, this compound remains a cornerstone in modern synthetic chemistry.